Cas no 575-41-7 (1,3-Dimethylnaphthalene)

1,3-Dimethylnaphthalene Properties

Names and Identifiers

• Naphthalene,1,3-dimethyl-
• 1,3-Dimethylnaphthalene
• 1,3-Dimethylnaphthalene Solution
• 1 3-DIMETHYLNAPHTHALENE (GC)
• 1,3-dimethyl-naphthalen
• 1,3-dimethyl-naphthalene
• 1,3-DiMethylnaphthalene 1GR
• 1,3-Dimethylnaphthalene1000µg
• 1,3-Dimethyl-naphthalin
• Benzo[5,6]-M-xylene
• Naphthalene,1,3-dimethyl
• Naphthalene, 1,3-dimethyl-
• 1,3-DMN
• 3RY1AV3CER
• NSC66991
• 1,3-Dimethyl naphthalene
• QHJMFSMPSZREIF-UHFFFAOYSA-N
• STL509279
• BDBM50159274
• FCH1117848
• VZ20594
• CHEMBL370524
• CHEBI:48614
• DTXSID9060360
• NSC 66991
• NS00005756
• EINECS 209-384-6
• FT-0606698
• 111495-85-3
• BRN 2039378
• AKOS015913366
• DIMETHYLNAPHTHALENE, 1,3-
• MFCD00004036
• 1,3-Di(methyl-d3)-naphthalene
• T71081
• LS-14058
• 4-05-00-01708 (Beilstein Handbook Reference)
• 575-41-7
• Q27121290
• NSC-66991
• UNII-3RY1AV3CER
• InChI=1/C12H12/c1-9-7-10(2)12-6-4-3-5-11(12)8-9/h3-8H,1-2H
• CS-0128734
• 1,3-Dimethylnaphthalene, 96%
• D0830
• Naphthalene, 1,3dimethyl
• DTXCID2042226
• +Expand

• MDL： MFCD00004036
• InChIKey： QHJMFSMPSZREIF-UHFFFAOYSA-N
• Inchi： 1S/C12H12/c1-9-7-10(2)12-6-4-3-5-11(12)8-9/h3-8H,1-2H3
• SMILES： C12=C([H])C([H])=C([H])C([H])=C1C([H])=C(C([H])([H])[H])C([H])=C2C([H])([H])[H]
• BRN： 2039378

Computed Properties

• Exact Mass: 156.09400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 156.093900383g/mol
• Heavy Atom Count: 12
• Complexity: 150
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 3.45660
• PSA: 0.00000
• Refractive Index: n20/D 1.609(lit.)
• Boiling Point: 263°C(lit.)
• Melting Point: −6-−3 °C(lit.)
• Vapor Pressure: 0.0±0.3 mmHg at 25°C
• Flash Point: Fahrenheit: 228.2 ° f
  Celsius: 109 ° c
  
• Color/Form: Fluids.
• Solubility: Immiscible with water
• Density: 0.982 g/mL at 25 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons